Layered compounds based on molybdenum disulfide and ruthenium arene complexes

Journal of Materials Chemistry Pub Date: DOI: 10.1039/A604733E

Abstract
Intercalation compounds of MoS 2 with monomeric or OH-bridged dimeric ruthenium arene cationic complexes have been obtained by interaction of MoS 2 single-layer dispersions with aqueous solutions of [(arene)Ru(H 2 O) 3 ]SO 4 [arene=C 6 H 6 , C 6 H 2 Me 4 -1,2,4,5, C 6 H 4 Me-1-Pr i -4]. The structural arrangement of these intercalation compounds is discussed on the basis of XRD and EXAFS data. The arene ligands are orientated roughly perpendicular to the MoS 2 slabs. Their nature determines the interlayer spacing as well as the intercalated cation content. Heating removes the organic ligands, while ruthenium-containing species remain in the van der Waals space of MoS 2 .
Recommended Literature